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Compound of Interest

Compound Name: pacFA Ceramide

Cat. No.: B15549833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of photoactivatable, clickable Fatty Acid (pacFA)

Ceramide, a powerful bifunctional lipid analog for investigating ceramide-mediated cell

signaling. We will explore its core applications, detail experimental methodologies, and

visualize the complex biological pathways it helps to unravel.

Introduction: The Central Role of Ceramide in Cell
Signaling
Ceramide is a bioactive sphingolipid that functions as a critical second messenger in a

multitude of cellular processes.[1] It is a central metabolite in sphingolipid metabolism and is

implicated in regulating cell growth, differentiation, senescence, apoptosis, and stress

responses.[1][2] Ceramide levels can rise in response to various stimuli, including cytokines

like TNF-α, Fas ligand, environmental stressors, and chemotherapeutic agents.[1] This

accumulation can occur through three primary pathways: the de novo synthesis pathway in the

endoplasmic reticulum, the breakdown of sphingomyelin by sphingomyelinases, and the

salvage pathway, which recycles sphingosine back into ceramide.[1][3] Given its role in

determining cell fate, particularly in apoptosis, understanding the specific proteins and

pathways that ceramide interacts with is of paramount importance in both basic research and

drug development.[4][5]
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pacFA Ceramide: A Bifunctional Probe for
Unraveling Ceramide Biology
Studying the direct interactions of endogenous lipids like ceramide is challenging due to their

hydrophobicity and transient nature. To overcome this, chemical biology has introduced

bifunctional analogs like pacFA Ceramide. This molecule is engineered with two key chemical

moieties integrated into its fatty acid chain:

A Photoactivatable Diazirine Group: Upon UV irradiation, this group forms a highly reactive

carbene intermediate, which covalently crosslinks with any proteins in its immediate vicinity

(within a few angstroms).[6]

A Clickable Alkyne Group: This terminal alkyne allows for the specific and efficient

attachment of reporter tags (e.g., fluorophores for imaging or biotin for purification) via

copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry".[6][7]

This dual functionality allows researchers to "trap" and subsequently "tag" ceramide-protein

interactions within living cells, providing a powerful tool for identifying novel binding partners

and visualizing ceramide's subcellular localization.[8][9]
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Role of pacFA Ceramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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